Cas no 874116-82-2 (3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)-, methyl ester
• CAS No: 874116-82-2
• MF: C₉H₁₀BrNO₃S₂
• MW: 324.214599132538
• CID: 1900012
• Update Time: 2025-01-08

3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid,2-(acetylamino)-5-bromo-4-(mercaptomethyl)-, methyl ester
• 3-Thiophenecarboxylic acid, 2-(acetylamino)-5-bromo-4-(mercaptomethyl)-, methyl ester

• Inchi： 1S/C9H10BrNO3S2/c1-4(12)11-8-6(9(13)14-2)5(3-15)7(10)16-8/h15H,3H2,1-2H3,(H,11,12)
• InChI Key： XDUNHLWVTNJFGO-UHFFFAOYSA-N
• SMILES： C1(NC(C)=O)SC(Br)=C(CS)C=1C(OC)=O

Experimental Properties

• Density: 1.650±0.06 g/cm3(Predicted)
• Boiling Point: 502.2±50.0 °C(Predicted)
• pka: 7.81±0.10(Predicted)